Cas no 1396680-66-2 (5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole)
1396680-66-2 structure
Product Name:5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole
CAS No:1396680-66-2
MF:C17H18N4OS
MW:326.416021823883
CID:6171663
PubChem ID:71793079
Update Time:2024-01-13
5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole
- AKOS024543241
- 1396680-66-2
- (1H-indol-5-yl)(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
- 1H-indol-5-yl-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]methanone
- F6245-3130
- 5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole
- CHEMBL3439941
-
- Inchi: 1S/C17H18N4OS/c1-11-19-20-16(23-11)12-5-8-21(9-6-12)17(22)14-2-3-15-13(10-14)4-7-18-15/h2-4,7,10,12,18H,5-6,8-9H2,1H3
- InChI Key: KMZQZSZNFNEKDA-UHFFFAOYSA-N
- SMILES: S1C(C)=NN=C1C1CCN(C(C2C=CC3=C(C=CN3)C=2)=O)CC1
Computed Properties
- Exact Mass: 326.12013238g/mol
- Monoisotopic Mass: 326.12013238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 90.1Ų
5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6245-3130-2μmol |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-5μmol |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-10μmol |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-20μmol |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-1mg |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-2mg |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-3mg |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-4mg |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-5mg |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6245-3130-10mg |
5-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]-1H-indole |
1396680-66-2 | 10mg |
$118.5 | 2023-09-09 |
5-4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl-1H-indole Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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